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Compound of Interest

Compound Name: Isoaesculioside D

Cat. No.: B15493720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

biological activities of Isoaesculioside D, a triterpenoid saponin with potential applications in

dermatology and cosmetology.

Chemical and Physical Properties
Isoaesculioside D is a complex natural product with a significant molecular weight and a

detailed chemical structure. The key quantitative data for this compound are summarized in the

table below.

Property Value Source

CAS Number 1184581-59-6 [1][2]

Molecular Formula C₅₈H₉₀O₂₄ [1][2]

Molecular Weight 1171.32 g/mol [2]

Biological Activity and Potential Applications
Current research indicates that Isoaesculioside D holds promise as an agent for preventing or

ameliorating the signs of skin aging. Specifically, it has been shown to exhibit an excellent

effect on the suppression of wrinkle formation and the improvement of skin sagging.
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The proposed mechanism of action, as illustrated in the signaling pathway diagram below,

involves the modulation of key cellular processes implicated in skin aging. While detailed

experimental protocols from peer-reviewed literature are not readily available in the public

domain, the general approach to substantiating these claims would involve a series of in vitro

and ex vivo studies.

Hypothesized Signaling Pathway for Isoaesculioside D in Skin Aging

Isoaesculioside D Dermal Fibroblasts &
Keratinocytes

Targets

Increased Collagen
Synthesis

Inhibition of
Matrix Metalloproteinases (MMPs)

Anti-inflammatory
Effects

Antioxidant
Activity

Reduced Wrinkles &
Improved Elasticity

Click to download full resolution via product page

Caption: Hypothesized mechanism of Isoaesculioside D in mitigating skin aging.

Recommended Experimental Protocols
To further investigate the efficacy of Isoaesculioside D for dermatological applications, the

following experimental workflow is proposed.
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Experimental Workflow for a Preclinical Study of Isoaesculioside D
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Caption: A proposed workflow for the preclinical evaluation of Isoaesculioside D.

Methodology for Key Experiments:

Cell Culture: Human dermal fibroblasts would be cultured under standard conditions. Cells

would be treated with varying concentrations of Isoaesculioside D.

Collagen Assay: The production of collagen in the cell culture supernatant would be

quantified using a Sirius Red-based colorimetric assay.

MMP Activity Assay: Gelatin zymography would be employed to determine the activity of

matrix metalloproteinases (MMPs) in cell lysates.

Gene Expression Analysis: Quantitative real-time PCR (qPCR) would be used to measure

the mRNA expression levels of genes related to collagen synthesis (e.g., COL1A1) and

degradation (e.g., MMP1).

Histology: Human skin explants treated with a topical formulation of Isoaesculioside D
would be sectioned and stained with Masson's trichrome and Verhoeff-Van Gieson stains to

visualize collagen and elastin fibers, respectively.

This guide serves as a foundational resource for researchers and professionals interested in

the potential of Isoaesculioside D. Further in-depth studies are warranted to fully elucidate its

mechanisms of action and to validate its efficacy in clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Isoaesculioside D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15493720#isoaesculioside-d-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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